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Compound of Interest

Compound Name: Mesoridazine-d3

Cat. No.: B15597901

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Mesoridazine-d3 is not publicly
available. This guide has been compiled from various sources, including safety data for the
non-deuterated parent compound, Mesoridazine, and its closely related deuterated analogue,
(x)-Thioridazine-d3 HCI. All information should be used as a reference and with the
understanding that it may not be fully representative of Mesoridazine-d3.

This technical guide provides a detailed overview of the safety information for Mesoridazine-
d3, intended for researchers, scientists, and professionals in drug development. The
information is presented through structured data tables, and logical relationships are visualized
using diagrams.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Mesoridazine-
d3 and its parent compound.
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Property Value Source

Mesoridazine-d3

Molecular Formula C21D3H23N20S:2 [1]

Molecular Weight 389.5924 g/mol [11[2]

2-methylsulfinyl-10-[2-[1-
IUPAC Name (trideuteriomethyl)piperidin-2- [1]
yllethyllphenothiazine

Unlabelled CAS Number 5588-33-0 [1]

Storage Temperature +4°C [1]

Mesoridazine (non-deuterated)

Molecular Formula C21H26N20S:2 [3][4]
Molecular Weight 386.57 g/mol [3114]
Melting Point 128-131 °C [3]
Boiling Point (Predicted) 570.5+£50.0 °C [3]
Density (Estimate) 1.1234 [3]
pKa (Predicted) 9.84+0.10 [3]

Slightly soluble in Acetonitrile,
Solubility DMSO (heated), and [3114]
Methanol. Insoluble in water.

Pale Yellow to Orange Sticky
Appearance ] ) ] [3]
Solid or Pale Pink Solid

Toxicological Data

The toxicological data presented below is for the non-deuterated parent compound,
Mesoridazine, and Thioridazine. It is important to note that the toxicological properties of
Mesoridazine-d3 have not been thoroughly investigated.
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Test Species Route Value Source
LD50 Rat Oral 1,060 mg/kg [5]
LD50 Mouse Oral 360 mg/kg [5]
LD50 Mouse Intraperitoneal 100 g/kg [5]

864 mg/kg /18D
intermittent

TDLO Woman Oral

Note on Experimental Protocols: Detailed experimental protocols for the above toxicological
studies are not available in the public domain. The data is typically generated following
standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD).[6][7] Acute toxicity studies generally involve administering a single dose
of the substance and observing the animals for a set period, recording mortality and other
adverse effects.[6]

Hazard Identification and GHS Classification

The following GHS classification is based on data for Thioridazine hydrochloride and (£)-
Thioridazine-d3 HCI.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
Eye Iritation Category 2A H319: Causes serious eye

irritation

Specific target organ toxicity —
Single exposure (Respiratory Category 3

tract irritation)

H335: May cause respiratory

irritation

Hazardous to the aquatic
) Category 1
environment, acute hazard

H400: Very toxic to aquatic life

Hazardous to the aquatic
. Category 1
environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects

Source:[5][8]

Below is a diagram illustrating the GHS hazard pictograms associated with these

classifications.
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Associated Hazards

H410: Very toxic to aquatic life
with long lasting effects

GHS Hazard Pictograms
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/
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GHS Hazard Pictograms and Associated Statements

Precautionary Measures and Handling

The following precautionary statements are recommended based on the available safety data.
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[8]
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[8]
IF SWALLOWED: Call a
Response P301 + P312 + P330 POISON CENTER/doctor if
you feel unwell. Rinse mouth.
IF ON SKIN: Wash with plenty
P302 + P350

of soap and water.[8]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[8]

P317 Get medical help.[8]
Storage Store at room temperature.[8]
Dispose of contents/container
_ in accordance with
Disposal

local/regional/national/internati

onal regulations.

The logical workflow for handling and responding to exposure is visualized below.
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Handling and Emergency Response Workflow

Firefighting and Disposal

(P351, P338)

» Firefighting Measures: The product is not flammable or combustible.[8] In case of a fire, use

water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8] Firefighters should
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wear self-contained breathing apparatus.[8] Hazardous decomposition products under fire
conditions include carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen chloride gas.

[8]

o Disposal: Dispose of this substance and its container in accordance with all applicable local,
regional, national, and international regulations. Do not let the product enter drains;
discharge into the environment must be avoided.[8]

Regulatory Information

Mesoridazine was withdrawn from the United States market in 2004 due to dangerous side
effects.[4] It is important to consult local regulations regarding the handling and use of this
compound. The non-deuterated form is not listed as a carcinogen by IARC, NTP, or OSHA.

This guide provides a summary of the available safety data for Mesoridazine-d3 and its related
compounds. It is imperative for all users to consult the original source documentation and
conduct their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
Mesoridazine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597901#mesoridazine-d3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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